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Abstract
Sodium gentisate, the sodium salt of gentisic acid (2,5-dihydroxybenzoic acid), is a compound

of significant interest in pharmaceutical and chemical research. As a metabolite of aspirin, it

possesses inherent anti-inflammatory and analgesic properties. Its chemical structure, featuring

both carboxylate and phenolic hydroxyl groups, imparts a range of notable chemical properties,

including antioxidant activity and specific solubility and stability profiles. This technical guide

provides a comprehensive overview of the core chemical properties of sodium gentisate,

presenting quantitative data, detailed experimental methodologies, and visual representations

of key processes and mechanisms to support advanced research and development.

Chemical Identity and Structure
Sodium gentisate is an organic sodium salt consisting of a sodium cation and a gentisate

anion. The gentisate anion is derived from gentisic acid, a dihydroxybenzoic acid.

IUPAC Name: Sodium 2,5-dihydroxybenzoate[1]

Synonyms: Gentisic acid sodium salt, Sodium 5-hydroxysalicylate, Gentisate Sodium[1][2][3]

CAS Number: 4955-90-2[1][2][3]

Chemical Formula: C₇H₅NaO₄[1][4]
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Molecular Weight: 176.10 g/mol [1][3][4]

The chemical structure of sodium gentisate is characterized by a benzene ring substituted

with a carboxylate group and two hydroxyl groups at positions 2 and 5.

Physicochemical Properties
The physicochemical properties of sodium gentisate are crucial for its formulation, delivery,

and biological activity. These properties are summarized in the tables below.

Table 1: General Physicochemical Properties
Property Value Source(s)

Appearance
White to off-white or reddish

crystalline powder.
[5]

Melting Point >220°C (decomposes) [2]

pKa (of Gentisic Acid) 2.97 [6]

Table 2: Solubility Profile
Solvent Solubility Source(s)

Water Soluble [2]

Ethanol Soluble (for Gentisic Acid) [6]

Diethyl Ether Soluble (for Gentisic Acid) [6]

Acetone Soluble (for Gentisic Acid) [6]

DMSO Soluble

Note: Quantitative solubility data for sodium gentisate is not readily available in the public

domain. The solubility of the parent compound, gentisic acid, is provided for reference.

Stability and Reactivity
Chemical Stability
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Sodium gentisate is generally stable under standard storage conditions. However, its stability

can be influenced by several factors:

pH: In acidic solutions, sodium gentisate will be protonated to form gentisic acid, which has

different solubility characteristics. The stability of gentisate is pH-dependent, with its

antioxidant capacity being more pronounced at a pH greater than 4.5.

Temperature: While stable at room temperature, prolonged exposure to high temperatures

can lead to decomposition, as indicated by its high melting point with decomposition.[2]

Light: As a phenolic compound, sodium gentisate may be sensitive to light. Photostability

studies are recommended for formulations containing this compound to assess potential

degradation upon light exposure.

Oxidizing Agents: Sodium gentisate is susceptible to oxidation, a property that underlies its

antioxidant activity. It should be stored away from strong oxidizing agents.

Antioxidant Activity
The antioxidant properties of sodium gentisate are a key aspect of its chemical reactivity and

biological activity. The dihydroxy substitution on the benzene ring allows for the scavenging of

free radicals.

The primary mechanism of its antioxidant action involves the donation of a hydrogen atom from

one of its phenolic hydroxyl groups to a free radical, thereby neutralizing the radical. This

process generates a phenoxyl radical of gentisate, which is relatively stable due to resonance

delocalization, making it less likely to propagate further radical chain reactions.[7]

Gentisic acid has been shown to efficiently scavenge hydroxyl radicals and organohaloperoxyl

radicals.[5][7] The resulting phenoxyl radical can be repaired by other antioxidants, such as

ascorbate.[7] The antioxidant activity of gentisic acid is attributed to its phenoxyl group.[5][7]

Experimental Protocols
Synthesis of Sodium Gentisate
A common method for the synthesis of sodium gentisate involves the carboxylation of

hydroquinone, followed by neutralization.
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Workflow for Sodium Gentisate Synthesis

Carboxylation of Hydroquinone

Isolation and Purification of Gentisic Acid

Formation of Sodium Gentisate

Charge autoclave with hydroquinone, sodium carbonate, and solvent (e.g., o-dichlorobenzene)

Pressurize with CO2 and heat to 185-190°C

Maintain reaction for ~12 hours

Cool and vent autoclave

Dilute reaction mixture with water and filter

Acidify filtrate to pH ~2.5 with a strong acid (e.g., H2SO4)

Extract with an organic solvent (e.g., butanol)

Evaporate the organic solvent to obtain crude gentisic acid

Recrystallize from water to purify

Dissolve purified gentisic acid in a suitable solvent (e.g., water)

Add a stoichiometric amount of sodium hydroxide or sodium bicarbonate solution

Isolate sodium gentisate by evaporation or precipitation

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of sodium gentisate.
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Determination of pKa by Potentiometric Titration
The acid dissociation constant (pKa) of the parent gentisic acid is a critical parameter

influencing the behavior of sodium gentisate in solution. Potentiometric titration is a standard

method for its determination.

Workflow for pKa Determination by Potentiometric Titration

Prepare a standard solution of gentisic acid of known concentration

Place the gentisic acid solution in a titration vessel and immerse the pH electrode

Calibrate pH meter with standard buffers (e.g., pH 4, 7, 10)

Titrate with a standardized solution of a strong base (e.g., NaOH) in small increments

Record the pH after each addition of titrant, allowing the reading to stabilize

Plot the recorded pH values against the volume of titrant added

Determine the equivalence point from the titration curve (point of steepest slope)

Identify the pH at half the equivalence point volume

The pH at the half-equivalence point is equal to the pKa
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Caption: A step-by-step process for determining the pKa of gentisic acid.

Determination of Aqueous Solubility
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound.

Preparation: Add an excess amount of sodium gentisate to a known volume of purified

water in a sealed, inert container (e.g., a glass vial).

Equilibration: Agitate the container at a constant temperature (e.g., 25°C or 37°C) for a

sufficient period to ensure equilibrium is reached (typically 24-48 hours). The presence of

undissolved solid should be visually confirmed.

Phase Separation: After equilibration, allow the suspension to settle. Separate the saturated

solution from the excess solid by centrifugation and/or filtration through a non-adsorptive

filter (e.g., a 0.22 µm PTFE filter).

Quantification: Accurately dilute an aliquot of the clear, saturated solution with a suitable

solvent.

Analysis: Determine the concentration of sodium gentisate in the diluted solution using a

validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid

Chromatography (HPLC).

Calculation: Calculate the original concentration of sodium gentisate in the saturated

solution, taking into account the dilution factor. This value represents the equilibrium

solubility.

Signaling Pathways and Mechanisms of Action
While sodium gentisate itself does not directly participate in complex signaling pathways in

the same manner as a receptor agonist or antagonist, its primary chemical property of

antioxidant activity is crucial to its biological effects. The mechanism by which it mitigates
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oxidative stress can be visualized as a direct chemical interaction rather than a cascade of

signaling events.

Antioxidant Mechanism of Gentisate

Antioxidant Mechanism of Gentisate

Free Radical (R•)

Neutralized Molecule (RH)

 gains H•

Gentisate Anion

Gentisate Phenoxyl Radical

 loses H•  gains H•

Antioxidant (e.g., Ascorbate)

 donates H•

Click to download full resolution via product page

Caption: The free radical scavenging action of the gentisate anion.

Conclusion
Sodium gentisate is a multifaceted compound with a well-defined chemical profile. Its

properties, particularly its antioxidant capacity, solubility, and stability, are of paramount

importance for its application in pharmaceutical and other scientific fields. The experimental

protocols and data presented in this guide offer a foundational understanding for researchers

and developers working with this compound. Further investigation into quantitative solubility

and a more detailed stability analysis under various stress conditions would be beneficial for

optimizing its use in future applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/benzoic-acid_-2_5-dihydroxy-_-monosodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/benzoic-acid_-2_5-dihydroxy-_-monosodium-salt
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2228307.htm
https://www.pharmacompass.com/chemistry-chemical-name/sodium-gentisate
https://www.pharmacompass.com/chemistry-chemical-name/sodium-gentisate
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/DX2PUD5H82
https://www.researchgate.net/publication/51738408_Antioxidant_activity_and_free_radical_scavenging_reactions_of_gentisic_acid_In-vitro_and_pulse_radiolysis_studies
https://en.wikipedia.org/wiki/Gentisic_acid
https://pubmed.ncbi.nlm.nih.gov/22023109/
https://pubmed.ncbi.nlm.nih.gov/22023109/
https://www.benchchem.com/product/b10858374#what-are-the-chemical-properties-of-sodium-gentisate
https://www.benchchem.com/product/b10858374#what-are-the-chemical-properties-of-sodium-gentisate
https://www.benchchem.com/product/b10858374#what-are-the-chemical-properties-of-sodium-gentisate
https://www.benchchem.com/product/b10858374#what-are-the-chemical-properties-of-sodium-gentisate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10858374?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

